Cas no 58200-07-0 ( )

• Product Name: &nbsp
• CAS No: 58200-07-0
• MF: C₈H₉N₅O₄
• MW: 239.188160657883
• CID: 948170
• PubChem ID: 297271
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• [3-(carbamoylamino)-5-nitrophenyl]urea
• 1,1'-(5-nitrobenzene-1,3-diyl)diurea
• AC1L6RDU
• NSC168341
• NSC-168341
• N,N'-(5-Nitro-1,3-phenylene)diurea
• DTXSID50304924
• 58200-07-0
•  

• Inchi： 1S/C8H9N5O4/c9-7(14)11-4-1-5(12-8(10)15)3-6(2-4)13(16)17/h1-3H,(H3,9,11,14)(H3,10,12,15)
• InChI Key： XGJBDNJFTMCINV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=C(C=1)NC(N)=O)NC(N)=O)=O

Computed Properties

• Exact Mass: 239.06557
• Monoisotopic Mass: 239.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 156Ų

Experimental Properties

• Density: 1.687
• Boiling Point: 400.9°C at 760 mmHg
• Flash Point: 196.2°C
• Refractive Index: 1.774
• PSA: 153.38
• LogP: 2.64580